Cas no 54584-38-2 (1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester)

1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester structure
54584-38-2 structure
Product Name:1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester
CAS No:54584-38-2
MF:C10H14O4
MW:198.215763568878
CID:1593314
PubChem ID:12563052
Update Time:2025-04-21

1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxaspiro[4.5]dec-7-ene-8-carboxylic acid, methyl ester
    • methyl 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylate
    • DB-430605
    • 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylic acid methyl ester
    • DTXSID80502658
    • 54584-38-2
    • VADAERQWWJFBHY-UHFFFAOYSA-N
    • Methyl 1,4-dioxaspiro[4,5]dec-7-ene-8-carboxylate
    • SCHEMBL8401863
    • Inchi: 1S/C10H14O4/c1-12-9(11)8-2-4-10(5-3-8)13-6-7-14-10/h2H,3-7H2,1H3
    • InChI Key: VADAERQWWJFBHY-UHFFFAOYSA-N
    • SMILES: O1CCOC21CC=C(C(=O)OC)CC2

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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